N-(2-fluorobenzyl)-N'-(2-methoxy-4-nitrophenyl)urea
Overview
Description
N-(2-fluorobenzyl)-N'-(2-methoxy-4-nitrophenyl)urea, also known as FNUR, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. FNUR is a white crystalline powder that is soluble in organic solvents and is used as a reagent in chemical synthesis.
Mechanism of Action
The mechanism of action of N-(2-fluorobenzyl)-N'-(2-methoxy-4-nitrophenyl)urea is not fully understood. However, it is believed that N-(2-fluorobenzyl)-N'-(2-methoxy-4-nitrophenyl)urea acts as an inhibitor of certain enzymes that are involved in the biosynthesis of various biological molecules.
Biochemical and Physiological Effects
N-(2-fluorobenzyl)-N'-(2-methoxy-4-nitrophenyl)urea has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to inhibit the growth of certain cancer cells and to have anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(2-fluorobenzyl)-N'-(2-methoxy-4-nitrophenyl)urea is its versatility in chemical synthesis. It can be used as a starting material for the synthesis of various biologically active compounds. However, one of the limitations of N-(2-fluorobenzyl)-N'-(2-methoxy-4-nitrophenyl)urea is its high cost, which may limit its use in large-scale experiments.
Future Directions
There are many future directions for the research and development of N-(2-fluorobenzyl)-N'-(2-methoxy-4-nitrophenyl)urea. One of the most promising areas of research is in the field of medicinal chemistry, where N-(2-fluorobenzyl)-N'-(2-methoxy-4-nitrophenyl)urea can be used as a starting material for the synthesis of new drugs. Additionally, N-(2-fluorobenzyl)-N'-(2-methoxy-4-nitrophenyl)urea can be used as a reagent in the synthesis of new materials with unique properties. Further research is needed to fully understand the potential applications of N-(2-fluorobenzyl)-N'-(2-methoxy-4-nitrophenyl)urea in various fields of scientific research.
Scientific Research Applications
N-(2-fluorobenzyl)-N'-(2-methoxy-4-nitrophenyl)urea has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of N-(2-fluorobenzyl)-N'-(2-methoxy-4-nitrophenyl)urea is in the field of medicinal chemistry, where it is used as a starting material for the synthesis of various biologically active compounds.
properties
IUPAC Name |
1-[(2-fluorophenyl)methyl]-3-(2-methoxy-4-nitrophenyl)urea |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14FN3O4/c1-23-14-8-11(19(21)22)6-7-13(14)18-15(20)17-9-10-4-2-3-5-12(10)16/h2-8H,9H2,1H3,(H2,17,18,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RPHBBQGGLGHRKG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)NCC2=CC=CC=C2F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14FN3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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